Cas no 107811-48-3 (4-Methoxy-2-(propan-2-yloxy)benzaldehyde)

4-Methoxy-2-(propan-2-yloxy)benzaldehyde structure
107811-48-3 structure
4-Methoxy-2-(propan-2-yloxy)benzaldehyde
107811-48-3
C11H14O3
194.22706
MFCD14607625
209162
183879

4-Methoxy-2-(propan-2-yloxy)benzaldehyde Properties

Names and Identifiers

    • Benzaldehyde,4-methoxy-2-(1-methylethoxy)-
    • 4-METHOXY-2-(PROPAN-2-YLOXY)BENZALDEHYDE
    • 4-methoxy-2-propan-2-yloxybenzaldehyde
    • AKOS010520898
    • Benzaldehyde, 4-methoxy-2-(1-methylethoxy)-
    • Z801465268
    • MFCD14607625
    • 4-Methoxy-2-(1-methylethoxy)benzaldehyde
    • SY190699
    • EN300-74249
    • 4-methoxy-2-(propan-2-yloxy)benzaldehyde
    • CS-B0036
    • 2-isopropoxy-4-methoxybenzaldehyde
    • 107811-48-3
    • SCHEMBL899151
    • (4-Methyl-2-(1-methylethoxy)phenyl)methanone
    • CS-14095
    • DTXSID10148285
    • Methanone, (4-methyl-2-(1-methylethoxy)phenyl)-
    • 2-Hydroxy-4-methoxybenzaldehyde, isopropyl ether
    • DB-349426
    • 4-Methoxy-2-(propan-2-yloxy)benzaldehyde
    • Benzaldehyde, 4-Methoxy-2-(1-Methylethoxy)-
    • +Expand
    • MFCD14607625
    • BYJIIHCWYHPWQD-UHFFFAOYSA-N
    • InChI=1S/C11H14O3/c1-8(2)14-11-6-10(13-3)5-4-9(11)7-12/h4-8H,1-3H3
    • CC(C)OC1=C(C=CC(=C1)OC)C=O

Computed Properties

  • 194.09432
  • 0
  • 3
  • 4
  • 194.094294
  • 14
  • 179
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.1
  • 35.5

Experimental Properties

  • 2.29490
  • 35.53
  • 1.521
  • 317.4°Cat760mmHg
  • 136.7°C
  • 1.064

4-Methoxy-2-(propan-2-yloxy)benzaldehyde Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008TUK-250mg
Benzaldehyde, 4-Methoxy-2-(1-Methylethoxy)-
107811-48-3 >98%
250mg
$145.00
A2B Chem LLC
AE11132-100mg
2-Isopropoxy-4-methoxybenzaldehyde
107811-48-3 95%
100mg
$37.00 2024-04-20
Aaron
AR008U2W-100mg
Benzaldehyde, 4-Methoxy-2-(1-Methylethoxy)-
107811-48-3
100mg
$49.00
abcr
AB517689-500 mg
4-Methoxy-2-(propan-2-yloxy)benzaldehyde
107811-48-3
500mg
€247.20 2023-06-14
Advanced ChemBlocks
N25101-250mg
4-Methoxy-2-(propan-2-yloxy)benzaldehyde
107811-48-3 95%
250mg
$115
Ambeed
A577659-100mg
2-Isopropoxy-4-methoxybenzaldehyde
107811-48-3 98%
100mg
$55.0
ChemScence
CS-B0036-250mg
Benzaldehyde, 4-methoxy-2-(1-methylethoxy)-
107811-48-3 98.16%
250mg
$93.0 2022-04-28
Enamine
EN300-74249-0.05g
4-methoxy-2-(propan-2-yloxy)benzaldehyde
107811-48-3 95%
0.05g
$54.0 2024-05-24
eNovation Chemicals LLC
D259486-100mg
Benzaldehyde, 4-methoxy-2-(1-methylethoxy)-
107811-48-3 95%
100mg
$235 2022-09-07
TRC
M226800-50mg
4-Methoxy-2-(propan-2-yloxy)benzaldehyde
107811-48-3
50mg
$ 50.00 2022-06-04

4-Methoxy-2-(propan-2-yloxy)benzaldehyde Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:107811-48-3)4-Methoxy-2-(propan-2-yloxy)benzaldehyde
A1100348
99%/99%/99%/99%
1g/5g/10g/25g
174.0/531.0/690.0/1449.0